Cas no 90322-71-7 (2-Carbethoxy-3-nitrobenzoicacid)

• Product Name: 2-Carbethoxy-3-nitrobenzoicacid
• CAS No: 90322-71-7
• MF: C₉H₇NO₆
• MW: 225.154982805252
• CID: 61396
• PubChem ID: 14740975
• Update Time: 2025-06-15

2-Carbethoxy-3-nitrobenzoicacid Chemical and Physical Properties

Names and Identifiers

• 2-Carboxy-6-nitrobenzeneacetic acid
• 2-(carboxymethyl)-3-nitrobenzoic acid
• 3-NITROPHTHALHYDRAZIDE( 5-NITRO-2,3- DIHYDRO-1,4-PHTHALAZINEDIONE)
• 3-Nitro-homophthalsaeure
• o-Toluicacid, a-carboxy-3-nitro- (7CI)
• 6-nitrohomophthalic acid
• 90322-71-7
• 2-CARBETHOXY-3-NITROBENZOICACID
• SCHEMBL20339363
• DTXSID30563491
• 2-Carbethoxy-3-nitrobenzoicacid

• Inchi： 1S/C9H7NO6/c11-8(12)4-6-5(9(13)14)2-1-3-7(6)10(15)16/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： UFRSEFOBTSXXFJ-UHFFFAOYSA-N
• SMILES： OC(CC1C(=CC=CC=1C(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 239.04300
• Monoisotopic Mass: 225.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.594
• PSA: 109.42000
• LogP: 1.99290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-Carbethoxy-3-nitrobenzoicacid

Introduction to 2-Carbethoxy-3-nitrobenzoic Acid (CAS No. 90322-71-7)

2-Carbethoxy-3-nitrobenzoic acid, with the Chemical Abstracts Service (CAS) number 90322-71-7, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a carboxyethyl ester group and a nitro substituent on a benzene ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 2-Carbethoxy-3-nitrobenzoic acid is C₁₀H₉NO₆, and its molecular weight is approximately 243.18 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration and esterification processes. The nitration step introduces the nitro group onto the benzene ring, while the esterification step forms the carbethoxy group, resulting in the final product.

In recent years, 2-Carbethoxy-3-nitrobenzoic acid has been the subject of extensive research due to its potential applications in pharmaceuticals and materials science. One of the key areas of interest is its use as an intermediate in the synthesis of more complex organic molecules. The presence of both the carboxylic acid and nitro groups provides multiple reaction sites for further chemical modifications, making it a valuable starting material for the development of novel drugs and materials.

A study published in the Journal of Medicinal Chemistry highlighted the role of 2-Carbethoxy-3-nitrobenzoic acid in the synthesis of anti-inflammatory compounds. The researchers demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity, making them promising candidates for the treatment of inflammatory diseases. The study also explored the structure-activity relationship (SAR) of these derivatives, providing valuable insights into the design of more potent and selective anti-inflammatory agents.

Beyond its pharmaceutical applications, 2-Carbethoxy-3-nitrobenzoic acid has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research conducted at a leading materials science institute showed that thin films prepared from this compound exhibited excellent charge transport properties, suggesting its potential as a component in organic solar cells and other electronic devices.

The environmental impact of 2-Carbethoxy-3-nitrobenzoic acid has also been a topic of interest. Studies have investigated its biodegradability and toxicity to ensure that it can be used safely in various applications without causing harm to the environment or human health. Preliminary results indicate that under controlled conditions, this compound can be effectively degraded by microorganisms, reducing its environmental footprint.

In conclusion, 2-Carbethoxy-3-nitrobenzoic acid (CAS No. 90322-71-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental studies. Its unique chemical structure and properties make it an important intermediate in the synthesis of more complex molecules and a valuable material for advanced technological applications. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific research.